Cas no 1209874-15-6 (1-(Piperidin-3-yl)imidazolidin-2-one)

• Product Name: 1-(Piperidin-3-yl)imidazolidin-2-one
• CAS No: 1209874-15-6
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 2120365
• Update Time: 2025-06-11

1-(Piperidin-3-yl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-3-yl)imidazolidin-2-one
• 1-(Piperidin-3-yl)imidazolidin-2-one

• Inchi： 1S/C8H15N3O/c12-8-10-4-5-11(8)7-2-1-3-9-6-7/h7,9H,1-6H2,(H,10,12)
• InChI Key： UTIBMAPIRONOEL-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Topological Polar Surface Area: 44.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(Piperidin-3-yl)imidazolidin-2-one

Comprehensive Overview of 1-(Piperidin-3-yl)imidazolidin-2-one (CAS No. 1209874-15-6): Properties, Applications, and Research Insights

1-(Piperidin-3-yl)imidazolidin-2-one (CAS No. 1209874-15-6) is a heterocyclic compound gaining significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a piperidine ring with an imidazolidin-2-one moiety, making it a versatile intermediate for drug discovery and organic synthesis. Researchers are particularly interested in its role as a scaffold for kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine and neurodegenerative disease research.

The compound's molecular formula C8H15N3O and molecular weight 169.23 g/mol contribute to its favorable pharmacokinetic properties, including moderate lipophilicity and blood-brain barrier permeability. Recent studies highlight its utility in developing neuroprotective agents, with particular relevance to Alzheimer's and Parkinson's disease research—topics frequently searched in academic and medical communities. The presence of both hydrogen bond donors and acceptors in its structure enhances its potential as a protein-binding modulator, a property highly valued in modern drug design.

From a synthetic chemistry perspective, 1-(Piperidin-3-yl)imidazolidin-2-one serves as a valuable building block for creating more complex molecular architectures. Its CAS No. 1209874-15-6 has become increasingly cited in patent literature, particularly in applications related to central nervous system (CNS) therapeutics—a trending topic in pharmaceutical development. The compound's stability under physiological conditions and its ability to participate in diverse chemical reactions make it attractive for combinatorial chemistry approaches, which remain a hot search topic among medicinal chemists.

Quality control parameters for 1-(Piperidin-3-yl)imidazolidin-2-one typically include HPLC purity ≥98% and stringent control of residual solvents, meeting the pharmaceutical industry's growing demand for high-purity intermediates. Analytical methods such as LC-MS and NMR spectroscopy are commonly employed for characterization, addressing frequent queries about compound verification techniques. The substance's crystalline form and solubility profile (soluble in DMSO, methanol, and slightly soluble in water) are frequently discussed in research forums, reflecting practical concerns in experimental design.

Emerging applications of CAS No. 1209874-15-6 extend to bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development—two cutting-edge areas receiving substantial search traffic from biotech professionals. The compound's secondary amine functionality allows for straightforward derivatization, enabling creation of diverse analogs for structure-activity relationship studies. This adaptability positions it as a valuable tool in addressing current challenges in drug resistance and selectivity optimization, topics dominating recent scientific literature.

Safety evaluations indicate that 1-(Piperidin-3-yl)imidazolidin-2-one requires standard laboratory precautions, with no extraordinary hazards reported—an important consideration for researchers frequently searching for handling guidelines of novel compounds. Proper storage at 2-8°C under inert atmosphere ensures long-term stability, addressing common material management questions. The compound's structure-activity relationships continue to be explored in computational chemistry studies, particularly in molecular docking simulations against various biological targets.

Market analysts note growing interest in CAS 1209874-15-6 from contract research organizations and academic institutions, correlating with increased search volumes for specialty chemicals in drug discovery. The compound's patent landscape shows activity across multiple jurisdictions, particularly in applications related to cognitive enhancement and neurodegeneration—areas capturing public and scientific attention. Current synthesis protocols emphasize atom economy and green chemistry principles, responding to industry demands for sustainable production methods.

Future research directions for 1-(Piperidin-3-yl)imidazolidin-2-one may explore its potential in epigenetic modulation and protein-protein interaction inhibition, two rapidly evolving fields generating substantial online discussion. The compound's chiral center offers opportunities for developing enantiomerically pure derivatives, addressing the pharmaceutical sector's growing focus on stereoselective synthesis. As analytical techniques advance, new applications for this versatile scaffold will likely emerge in chemical biology and diagnostic probe development.